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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806 Get Quote

Application Notes and Protocols: PS-1145
For Researchers, Scientists, and Drug Development Professionals

Introduction
PS-1145 is a potent and selective inhibitor of the IκB kinase (IKK) complex, with a particular

specificity for IKKβ (IC₅₀ = 88 nM).[1][2] By inhibiting IKK, PS-1145 prevents the

phosphorylation and subsequent degradation of IκBα, the natural inhibitor of NF-κB. This action

blocks the nuclear translocation of NF-κB, thereby downregulating the expression of genes

involved in inflammation, cell survival, and immune responses.[3][4] These application notes

provide detailed information on the solubility of PS-1145, protocols for its use in common

experimental assays, and a visual representation of its mechanism of action.

Chemical Properties
Property Value Reference

Chemical Name

N-(6-chloro-9H-pyrido[3,4-

b]indol-8-yl)-3-

pyridinecarboxamide

[2]

Molecular Formula C₁₇H₁₁ClN₄O [2][5]

Molecular Weight 322.75 g/mol [1][5]

CAS Number 431898-65-6 [1][2][5]
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Solubility Data
PS-1145 is a crystalline solid that is soluble in organic solvents but insoluble in water.[2][5] The

solubility can be affected by the use of fresh, anhydrous solvents, as moisture can reduce

solubility.[1][5] For the dihydrochloride salt form, solubility is different and may require gentle

warming.

PS-1145 (Free Base)

Solvent Solubility
Concentration
(Molar)

Notes

DMSO 64 mg/mL[5] 198.29 mM[5]

Use of fresh, non-

hygroscopic DMSO is

recommended.[1][5]

Sonication may also

be beneficial.[6]

50 mg/mL[6][7] 154.92 mM[6][7]
Sonication is

recommended.[6][7]

20.83 mg/mL[1] 64.54 mM[1]
Ultrasonic treatment

may be needed.[1]

10 mg/mL[2] ~31 mM -

Ethanol 2 mg/mL[5][6] 6.19 mM[6]
Heating is

recommended.[6]

Water Insoluble[5] - -

PS-1145 Dihydrochloride

Solvent Solubility
Concentration
(Molar)

Notes

DMSO Soluble to 5 mM 5 mM
Gentle warming may

be required.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of PS-1145 (free base) for in

vitro use.

Materials:

PS-1145 (MW: 322.75 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Optional: Sonicator

Procedure:

Weigh out the desired amount of PS-1145 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.23 mg of PS-1145.

Add the appropriate volume of fresh, anhydrous DMSO. For 3.23 mg of PS-1145, add 1 mL

of DMSO.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[6]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[5]
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Store the stock solution at -20°C for short-term (up to 1 month) or -80°C for long-term

storage (up to 1 year).[5]

Protocol 2: In Vitro IKK Kinase Inhibition Assay
This protocol outlines a method to determine the inhibitory activity of PS-1145 on the IKK

complex.[5][6][7]

Materials:

PS-1145 stock solution in DMSO

Partially purified, pre-activated IKK complex

Biotinylated IκBα peptide substrate (e.g., RHDSGLDSMKD)

MgATP

Phospho-[Ser32]-IκBα specific antibodies

ELISA plate and reader

Assay buffer

Procedure:

Pre-incubate the activated IKK complex with varying concentrations of PS-1145 (e.g., 0.1–1

μM) in the assay buffer for 1 hour at 25°C.[5][6][7]

Initiate the kinase reaction by adding the biotinylated IκBα peptide substrate and MgATP to

each well.

Allow the reaction to proceed for a specified time at an optimal temperature (e.g., 30°C).

Stop the reaction by adding a suitable stop solution (e.g., EDTA).

Detect the amount of phosphorylated substrate using an ELISA format with phospho-specific

antibodies.
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Quantify the results using a standard curve and calculate the IC₅₀ or Kᵢ value for PS-1145.[5]

Protocol 3: MTT Assay for Cell Proliferation
This protocol is used to assess the effect of PS-1145 on the proliferation of cancer cells, such

as multiple myeloma (MM) cells.[5][6][7]

Materials:

MM cell lines (e.g., RPMI 8226, U266)

PS-1145 stock solution in DMSO

Cell culture medium and supplements

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., isopropanol with 0.04N HCl)

Microplate reader

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Treat the cells with a serial dilution of PS-1145 (e.g., 1.5 to 50 µM) for 48 hours.[2] Include a

vehicle control (DMSO) group.

Four hours before the end of the incubation period, add 10 μL of MTT solution to each well.

[5][6][7]

Incubate for the final 4 hours to allow for formazan crystal formation.

Add 100 μL of the solubilization solution to each well to dissolve the formazan crystals.[5][6]

[7]
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Measure the absorbance at 570 nm using a microplate reader.[5][6][7]

Calculate the percentage of cell viability relative to the vehicle control to determine the

inhibitory effect of PS-1145.

Protocol 4: Preparation of an In Vivo Formulation
This protocol provides an example of how to formulate PS-1145 for intravenous (i.v.) injection

in animal models.[5]

Materials:

PS-1145 stock solution in DMSO (e.g., 21.3 mg/mL)

PEG300

Tween 80

ddH₂O (double-distilled water)

Sterile tubes

Procedure (for a 1 mL working solution):

In a sterile tube, add 400 μL of PEG300.

To the PEG300, add 50 μL of a 21.3 mg/mL clarified DMSO stock solution of PS-1145 and

mix until the solution is clear.[5]

Add 50 μL of Tween 80 to the mixture and mix until clear.[5]

Add 500 μL of ddH₂O to bring the final volume to 1 mL.[5]

The final concentration of this clear solution will be 1.07 mg/mL (3.32 mM).

This solution should be used immediately for optimal results.[5]
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Mechanism of Action: NF-κB Signaling Pathway
Inhibition
PS-1145 acts by inhibiting the IKK complex, a critical upstream kinase in the canonical NF-κB

signaling pathway. This prevents the phosphorylation and subsequent degradation of IκBα,

thereby sequestering the NF-κB (p50/p65) dimer in the cytoplasm and blocking its nuclear

translocation and transcriptional activity.
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Caption: PS-1145 inhibits the IKK complex in the NF-κB pathway.

Experimental Workflow
The following diagram illustrates a general workflow for utilizing PS-1145 in preclinical

research, from initial compound handling to data analysis for both in vitro and in vivo studies.
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In Vitro Studies In Vivo Studies
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Caption: General experimental workflow for using PS-1145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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